2-oxo-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C26H22N2O5S/c1-17-6-10-22(11-7-17)34(31,32)28-13-12-18-8-9-21(14-20(18)16-28)27-25(29)23-15-19-4-2-3-5-24(19)33-26(23)30/h2-11,14-15H,12-13,16H2,1H3,(H,27,29)
• InChI Key: ZSBRWQBLUADWOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C26H22N2O5S
• Molecular Weight: 474.5 g/mol

Description

2-oxo-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2H-chromene-3-carboxamide, also known as OTIQ, is a novel compound that has gained significant interest in the scientific community due to its potential therapeutic applications. OTIQ is a heterocyclic compound that contains a chromene ring and a tetrahydroisoquinoline moiety. The compound has been synthesized using various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Synthetic Methodologies

• Regioselectivity in Synthesis : Research on 4-oxoquinolines, a related class of organic substances, highlights their importance due to biological and synthetic versatility. Studies utilizing Density Functional Theory (DFT) methods to investigate regioselective ethylation reactions shed light on potential synthetic pathways and reaction optimizations for related compounds like 2-oxo-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2H-chromene-3-carboxamide (Batalha et al., 2019).
• Marine Drugs Synthesis : The synthesis and crystal structure analysis of chromene derivatives for structural-activity relationship studies of antitumor agents suggest a framework for developing potent marine drugs, which could be applicable to studying the structural aspects of similar compounds (Li et al., 2013).

Biological Activities

• Antagonism of the Glycine Site on the NMDA Receptor : Tetrahydroquinoline derivatives, closely related to the chemical structure , have been synthesized and evaluated for in vitro antagonist activity, showcasing the potential of such compounds in modulating neurotransmitter systems (Carling et al., 1992).
• Antimicrobial Properties : The synthesis and evaluation of chromene-based N-heterocycles as antimicrobial agents demonstrate the potential of such structures in contributing to the development of new antimicrobial compounds, highlighting a possible area of application for 2-oxo-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2H-chromene-3-carboxamide (Azab et al., 2017).